Cas no 2649047-12-9 ((4-isocyanatopentan-2-yl)cyclopropane)

• Product Name: (4-isocyanatopentan-2-yl)cyclopropane
• CAS No: 2649047-12-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6415923
• PubChem ID: 165858763
• Update Time: 2025-06-13

(4-isocyanatopentan-2-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (4-isocyanatopentan-2-yl)cyclopropane
• 2649047-12-9
• EN300-1731424

• Inchi： 1S/C9H15NO/c1-7(9-3-4-9)5-8(2)10-6-11/h7-9H,3-5H2,1-2H3
• InChI Key： GALVYDIGGSNDAJ-UHFFFAOYSA-N
• SMILES： O=C=NC(C)CC(C)C1CC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Additional information on (4-isocyanatopentan-2-yl)cyclopropane

Comprehensive Analysis of (4-isocyanatopentan-2-yl)cyclopropane (CAS No. 2649047-12-9): Properties, Applications, and Industry Trends

The chemical compound (4-isocyanatopentan-2-yl)cyclopropane (CAS No. 2649047-12-9) is a specialized organic molecule featuring a unique combination of cyclopropane and isocyanate functional groups. This structure grants it distinct reactivity, making it valuable in advanced polymer synthesis and pharmaceutical intermediates. With the growing demand for high-performance materials in sectors like biodegradable plastics and drug discovery, this compound has garnered significant attention from researchers and industrial chemists alike.

One of the most searched questions regarding 2649047-12-9 revolves around its synthetic pathways. The compound is typically synthesized via cyclopropanation reactions followed by selective isocyanate introduction. Recent studies highlight its role in click chemistry, a trending topic in green chemistry circles due to its efficiency and minimal waste generation. Its low toxicity profile (when handled properly) aligns with the global shift toward sustainable chemical processes—a key focus in 2024’s EPA guidelines.

In material science, (4-isocyanatopentan-2-yl)cyclopropane serves as a crosslinker for polyurethane foams, enhancing thermal stability—a property critical for electric vehicle (EV) battery insulation. This application ties into the booming EV market, where users frequently search for "advanced insulation materials." Additionally, its cyclopropane ring contributes to rigidity, making it useful in 3D printing resins, another hot topic in additive manufacturing forums.

From a pharmaceutical standpoint, the compound’s isocyanate group enables conjugation with biomolecules, aiding in proteolysis-targeting chimera (PROTAC) development—an area dominating cancer research discussions. Researchers often query "isocyanate-based drug delivery systems," reflecting its relevance. Notably, its stereochemistry (due to the pentan-2-yl chain) allows for chiral selectivity, crucial for API (active pharmaceutical ingredient) synthesis.

Storage and handling of CAS No. 2649047-12-9 require anhydrous conditions to prevent hydrolysis—a common challenge noted in chemical forums. Analytical techniques like HPLC-MS and NMR are recommended for purity verification, addressing another frequently asked question: "How to test isocyanate stability?" As industries prioritize QC/QA automation, this compound’s characterization data is increasingly digitized for AI-driven chemical databases.

Environmental considerations are paramount. While not classified as hazardous under current REACH regulations, its degradation products are studied for ecotoxicity. This aligns with the surge in searches for "biodegradable isocyanates" and "green alternatives to traditional monomers." Innovations like enzyme-catalyzed reactions using this compound are gaining traction, particularly in EU-funded sustainable chemistry projects.

Market analysts project growth for 2649047-12-9 due to expanding polyurethane demand in Asia-Pacific construction sectors. Its niche applications in flexible electronics (e.g., stretchable sensors) also resonate with IoT device manufacturers. Patent filings reveal novel uses in self-healing coatings—a trending search term in materials science journals.

In conclusion, (4-isocyanatopentan-2-yl)cyclopropane exemplifies the intersection of structural complexity and industrial utility. Its versatility across polymers, pharma, and emerging technologies positions it as a compound of enduring interest. For researchers, staying updated on its safety protocols and derivative innovations (e.g., blocked isocyanate variants) is essential to leverage its full potential.